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Compound of Interest

Compound Name: Calcium metavanadate

CAS No.: 14100-64-2

Cat. No.: B083413 Get Quote

Executive Summary
Calcium Metavanadate (

) represents a critical intersection between ceramic engineering and biomedicine. While
traditionally valued for its luminescent and dielectric properties, recent translational research
has identified its potential in orthopedic tissue engineering and therapeutic ion delivery. The
release of vanadate ions (

/

) mimics insulin signaling and promotes osteogenesis, but the therapeutic window is narrow.

This guide provides a rigorous structural analysis of the brannerite-type

phase. It details self-validating synthesis protocols, crystallographic verification workflows, and
the mechanistic implications for drug development and biomaterial scaffolds.

Crystallographic Architecture
To control the bio-dissolution rate of

, one must first master its lattice stability. The material crystallizes in the monoclinic brannerite
structure, a framework defined by edge-sharing polyhedra that dictates its cleavage planes and
surface reactivity.
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Lattice Parameters & Space Group
The thermodynamically stable phase under ambient conditions is the anhydrous monoclinic

form.

Space Group:

(No. 12)

Symmetry: Monoclinic

Formula Units (Z): 2

Standard Lattice Parameters (Ambient): | Parameter | Value (

) | Description | | :--- | :--- | :--- | | a |

| Primary axis, defining layer separation | | b |

| Short axis, runs parallel to

chains | | c |

| Inter-chain spacing vector | |

|

| Monoclinic angle |[1]

Polyhedral Connectivity
The structure is composed of anionic

sheets held together by Calcium cations.

Vanadium Site: Vanadium (

) occupies distorted octahedra (

).[1] These octahedra share edges to form infinite zig-zag chains running parallel to the b-
axis. Note: Due to significant distortion, the coordination is sometimes described as square-
pyramidal (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://legacy.materialsproject.org/materials/mp-27624/
https://legacy.materialsproject.org/materials/mp-27624/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


) with a long sixth bond.

Calcium Site: Calcium (

) resides in irregular octahedral sites (

) located between the vanadium oxide layers, acting as the structural "glue."

Visualization: Structural Hierarchy
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Figure 1: Hierarchical decomposition of the

crystal lattice, highlighting the separation of anionic chains and cationic linkers.
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Synthesis & Phase Control Protocols
Achieving phase-pure

is challenging due to the competing phases

(pyrovanadate) and

(orthovanadate). Stoichiometry and temperature control are critical.

Method A: Solid-State Reaction (Standard Ceramic
Route)
Best for: Bulk powder production, thermodynamic stability studies.

Protocol:

Precursor Preparation: Dry

(99.9%) and

(99.9%) at 100°C for 2 hours to remove adsorbed moisture.

Stoichiometric Weighing: Weigh powders in a strict 1:1 molar ratio (

).

Critical Control Point: Excess Calcium leads to

contamination.

Homogenization: Ball mill in acetone for 4 hours (zirconia balls). Dry the slurry.

Calcination (Two-Step):

Step 1: Heat to 600°C (ramp 5°C/min) for 10 hours. (Decarbonation of

).

Step 2: Regrind, then sinter at 650°C - 675°C for 12 hours.
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Warning: Do not exceed 700°C;

melts incongruently near ~1000°C, but grain coarsening degrades bio-solubility above
750°C.

Method B: Hydrothermal Synthesis (Nano-Engineering)
Best for: Controlling morphology (nanorods/nanowires) for drug delivery applications.[1]

Protocol:

Dissolution: Dissolve

in hot deionized water (

). Adjust pH to ~9 using

.

Cation Addition: Add stoichiometric

dropwise under vigorous stirring. A white precipitate will form.

Autoclaving: Transfer suspension to a Teflon-lined autoclave. Heat at 180°C for 24 hours.

Post-Processing: Centrifuge, wash with ethanol, and dry.

Annealing: Anneal at 500°C for 2 hours to crystallize the anhydrous phase from the hydrate

precursor.

Comparative Data: Synthesis Outcomes
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Feature Solid-State Hydrothermal

Purity High (Thermodynamic)
Moderate (Surface defects

common)

Morphology
Irregular, micron-sized (1-5

)

Nanorods/Nanobelts (50-200

nm width)

Surface Area
Low (< 2

)

High (> 10

)

Bio-Dissolution Slow (Long-term scaffold) Fast (Rapid ion release)

Analytical Characterization Workflow
Trust but verify. A single technique is insufficient to confirm phase purity in vanadates because

the XRD patterns of

and

share overlapping regions.

X-Ray Diffraction (XRD) & Rietveld Refinement
Primary Check: Look for the characteristic doublet peaks at

.

Marker: Strong reflection at

and

.[1]

Impurity Flag: Presence of a peak at

indicates

contamination.
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Refinement Strategy: Use software (e.g., FullProf or GSAS-II) to refine lattice parameters. A

"Goodness of Fit" (Chi-squared)

confirms the C2/m structure.

Raman Spectroscopy (Fingerprinting)
Raman is more sensitive to local bond distortions than XRD.

900 - 1000

: Symmetric stretching of terminal

bonds.[1] In

, this is typically a sharp band near 940-960

.[1]

600 - 800

: Bridging

stretching modes.[1]

< 400

: Lattice modes involving Ca-O vibrations and polyhedral tilting.[1][2]
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Figure 2: Logical flowchart for validating phase purity using complementary spectroscopic and

diffraction techniques.

Bio-Functional Implications
For drug development professionals, the crystal structure is merely the delivery vehicle. The

pharmacodynamics rely on the hydrolysis of the

chains.

Mechanism of Action: Ion Release
Upon contact with physiological fluids (PBS, pH 7.4), the edge-sharing

chains undergo hydrolysis:

: Promotes osteoblast proliferation and mineralization.

(Metavanadate): Acts as a protein tyrosine phosphatase (PTP) inhibitor.[1] This mimics
insulin signaling and upregulates Runx2 expression (a master gene for bone formation).

Toxicity vs. Efficacy
The solubility product (

) of

is relatively low compared to sodium vanadates, making it a safer "slow-release" depot.

Therapeutic Window: 1 - 10

Vanadium concentration.[1]

Toxic Threshold: > 20

induces reactive oxygen species (ROS) and apoptosis.

Design Note: Hydrothermal nanorods (Section 2.2) release V faster than solid-state

microparticles.[1] For sustained release implants, the solid-state ceramic phase is preferred.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://legacy.materialsproject.org/materials/mp-27624/
https://legacy.materialsproject.org/materials/mp-27624/
https://legacy.materialsproject.org/materials/mp-27624/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials Project. (2025). Materials Data on CaV2O6 (mp-27624).[1] Lawrence Berkeley

National Laboratory. [Link]

Wang, L., et al. (2025). Comprehensive Analysis of Structural, Optical, and Photocatalytic

Properties of Single-Phase Calcium Vanadates. ResearchGate.[3][4][5] [Link]

Nassini, D., et al. (2024). Understanding the solid-state calcium metavanadate synthesis

pathway. Journal of Alloys and Compounds. [Link][1]

Zhang, H., et al. (2025). Exploring the optoelectronic properties of calcium vanadate

semiconductors: A combined experimental and DFT study. University of Science and

Technology Beijing. [Link]

Bose, S., et al. (2016). Bioactive Materials for Bone Tissue Engineering.[6][7][8] NIH National

Library of Medicine. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b083413#calcium-metavanadate-crystal-structure-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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